3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H21N3O4/c1-11-8-12(2)16(15(27)9-11)18-17-19(23-22-18)21(28)24(6-7-25)20(17)13-4-3-5-14(26)10-13/h3-5,8-10,20,25-27H,6-7H2,1-2H3,(H,22,23)
• InChI Key: TXMRTUGJGJKEDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=CC=C4)O)C

Description

This compound belongs to the dihydropyrrolo[3,4-c]pyrazol-6(2H)-one class, characterized by a fused pyrrole-pyrazole core with hydroxyl and aromatic substituents. Its structure includes:

• A 2-hydroxy-4,6-dimethylphenyl group at position 2.
• A 2-hydroxyethyl chain at position 3.
• A 3-hydroxyphenyl moiety at position 3.

Biological Activity

The compound 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a member of the dihydropyrrolo-pyrazolone family, which has garnered attention due to its potential biological activities. This article explores its pharmacological properties, focusing on its anti-inflammatory and antioxidant activities.

• Molecular Formula : C21H21N3O4
• Molecular Weight : 379.41 g/mol
• CAS Number : 880407-09-0

Anti-inflammatory Activity

Recent studies have highlighted the compound's role as a potential COX-II inhibitor , which is significant for treating inflammatory conditions. The compound's structure allows it to interact with the COX-II enzyme selectively, leading to reduced inflammation.

Compound	IC50 (µM)	Reference
3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	1.33
Celecoxib	0.78

In this context, the compound exhibited an IC50 value of 1.33 µM , indicating a promising potency compared to established COX-II inhibitors like Celecoxib (IC50 = 0.78 µM) .

Antioxidant Activity

The antioxidant properties of this compound were evaluated through various assays measuring its ability to scavenge free radicals. The results indicated that it possesses significant antioxidant capabilities, which could be beneficial in preventing oxidative stress-related diseases.

Case Studies

• Study on COX-II Inhibition :
  A study conducted by Chahal et al. demonstrated that derivatives of the pyrazolone family exhibit varying degrees of COX-II inhibition. Among them, the compound showed effective inhibition with minimal ulcerogenic effects .
• In Vivo Anti-inflammatory Effects :
  Another investigation assessed the in vivo anti-inflammatory activity of similar compounds in animal models. The results indicated a marked reduction in inflammation markers, supporting the potential therapeutic use of this class of compounds .

The mechanism by which this compound exerts its biological effects involves:

• Inhibition of COX enzymes , particularly COX-II, leading to decreased production of pro-inflammatory mediators.
• Scavenging free radicals , thereby reducing oxidative stress and protecting cellular integrity.

Scientific Research Applications

Biological Activities

Research indicates that compounds within the dihydropyrrolo-pyrazole class exhibit a range of biological activities, including:

• Antimicrobial Activity : The presence of hydroxyl groups in the compound enhances its solubility and potential interaction with biological membranes, making it a candidate for antimicrobial applications. Studies have shown that similar compounds exhibit significant antibacterial and antifungal properties .
• Anti-inflammatory Effects : The structural features of this compound suggest potential anti-inflammatory activity. Compounds with similar scaffolds have been reported to inhibit pro-inflammatory cytokines and pathways .
• Antioxidant Properties : The hydroxyl groups may provide antioxidant capabilities, which can protect cells from oxidative stress. This is particularly relevant in the context of diseases where oxidative damage plays a critical role .

Synthesis and Derivatives

The synthesis of this compound often involves multi-step reactions starting from simpler precursors. Variations in the substituents can lead to derivatives with enhanced or altered biological activities. For example:

Derivative	Substituents	Biological Activity
Compound A	4-methoxyphenyl	Increased anti-cancer activity
Compound B	Ethyl group	Enhanced antimicrobial effects

These derivatives are synthesized through various methods including condensation reactions and cyclization processes that leverage the unique reactivity of the dihydropyrrolo-pyrazole framework.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of several dihydropyrrolo-pyrazole derivatives against common pathogens. The results indicated that compounds with hydroxyl substitutions exhibited greater efficacy compared to their unsubstituted counterparts .
• Anti-inflammatory Mechanisms : Another research effort focused on the anti-inflammatory effects of related compounds in vitro. The findings suggested that these compounds could significantly reduce levels of inflammatory markers in cell cultures treated with lipopolysaccharide (LPS) .
• Oxidative Stress Mitigation : A recent investigation into the antioxidant capacities of similar structures revealed that they effectively scavenge free radicals, thus providing protective effects against oxidative stress-induced cellular damage .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared to three structurally related dihydropyrrolo[3,4-c]pyrazolones (Table 1):

Table 1: Structural and Functional Comparison

Compound Name	R3 Substituent	R5 Substituent	R4 Substituent	Key Features
Target Compound	2-hydroxy-4,6-dimethylphenyl	2-hydroxyethyl	3-hydroxyphenyl	High hydrophilicity; multiple hydroxyl groups for H-bonding
3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	2-hydroxyphenyl	3-hydroxypropyl	3,4,5-trimethoxyphenyl	Methoxy groups enhance lipophilicity; longer alkyl chain at R5
5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4-(4-isopropylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	2-hydroxyphenyl	2-(3,4-dimethoxyphenyl)ethyl	4-isopropylphenyl	Bulky isopropyl and methoxy groups; reduced solubility
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives (e.g., 7a, 7b)	Varied amino/hydroxy groups	Malononitrile/ethyl cyanoacetate-based chains	N/A	Simpler pyrazole core; sulfur incorporation in synthesis

Stability and Reactivity

• The 2-hydroxyethyl group in the target compound may introduce steric hindrance, reducing ring strain compared to 3-hydroxypropyl derivatives ().
• Methoxy groups () are less prone to oxidation than hydroxyl groups, enhancing stability in acidic environments .